Cas no 31794-45-3 (3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride)

• Product Name: 3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride
• CAS No: 31794-45-3
• MF: C₈H₆ClNO₄S
• MW: 247.655539989471
• MDL: MFCD05664887
• CID: 303596
• PubChem ID: 5200229
• Update Time: 2025-10-23

3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-3-oxo-2H-1,4-benzoxazine-6-sulphonyl chloride
• 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride
• 3-oxo-4H-1,4-benzoxazine-6-sulfonyl chloride
• 3-oxo-3,4-dihydro-2H-1,4-benzooxazine-6-sulfonyl chloride
• 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride
• 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride
• 6-(chlorosulfonyl)-2H,4H-benzo[e]1,4-oxazin-3-one
• 6-Chlorsulfonyl-2H-1,4-benzoxazin-3-on
• SCHEMBL707964
• CGTCULUUVYBAPX-UHFFFAOYSA-N
• EN300-14981
• 31794-45-3
• 3-oxo-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonylchloride
• 3-Oxo-3,4-dihydro-2H-benzo[1,4]oxazine- 6-sulfonyl chloride
• AKOS000601821
• PS-10844
• 2H-1,4-Benzoxazine-6-sulfonyl chloride, 3,4-dihydro-3-oxo-
• 6-Chlorosulphonyl-3-oxo-1,4-benzoxazine
• Z119990040
• MFCD05664887
• BB 0216448
• 3-oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonylchloride
• DTXSID90409422
• SY152068
• F8880-0048
• FT-0705553
• CS-0128071
• ALBB-025635
• STK664254
• 3-oxo-2,4-dihydro-1,4-benzoxazine-6-sulfonyl chloride
• DB-068528
• 3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride

• MDL： MFCD05664887
• Inchi： 1S/C8H6ClNO4S/c9-15(12,13)5-1-2-7-6(3-5)10-8(11)4-14-7/h1-3H,4H2,(H,10,11)
• InChI Key： CGTCULUUVYBAPX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NC(CO2)=O)(=O)=O

Computed Properties

• Exact Mass: 246.97100
• Monoisotopic Mass: 246.9706065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Melting Point: 178 °C
• PSA: 80.85000
• LogP: 2.16380

3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 14-29-34
• Safety Instruction： 8-22-26-30-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 3-Oxo-3,4-dihydro-2h-1,4-benzoxazine-6-sulfonyl Chloride

Comprehensive Overview of 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS No. 31794-45-3)

3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS 31794-45-3) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. Its unique benzoxazine core structure and reactive sulfonyl chloride group make it a valuable intermediate for synthesizing bioactive compounds. Researchers frequently explore its applications in drug discovery, particularly for designing enzyme inhibitors or antimicrobial agents, aligning with the growing demand for novel therapeutic candidates in global healthcare.

The compound’s molecular framework combines a 3-oxo-3,4-dihydro-2H-1,4-benzoxazine scaffold with a sulfonyl chloride moiety at the 6-position, enabling versatile chemical modifications. This structural feature is pivotal for creating sulfonamide derivatives, a class of compounds gaining traction due to their roles in targeting carbonic anhydrases or bacterial pathways. Recent studies highlight its relevance in developing antibacterial and antifungal agents, addressing the urgent need for new antimicrobials amid rising antibiotic resistance.

In synthetic chemistry, CAS 31794-45-3 serves as a key building block for heterocyclic compounds, often integrated into combinatorial libraries for high-throughput screening. Its reactivity with amines or alcohols facilitates the generation of diverse sulfonamides or sulfonate esters, which are explored in material science and catalysis. The compound’s stability under controlled conditions and compatibility with common organic solvents enhance its utility in multistep syntheses.

From an industrial perspective, 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride is manufactured under stringent quality protocols to ensure high purity for research applications. Analytical techniques like HPLC and NMR are employed to verify its integrity, meeting the standards required for preclinical studies. Suppliers often provide technical data sheets detailing its solubility (e.g., in DMSO or dichloromethane) and storage recommendations (−20°C under inert atmosphere), which are critical for laboratory handling.

Emerging trends in green chemistry have spurred interest in optimizing the synthesis of such intermediates to reduce waste and energy consumption. Innovations like flow chemistry or biocatalysis are being investigated to improve the sustainability of producing benzoxazine-based derivatives. These advancements align with the pharmaceutical industry’s focus on environmentally friendly processes while maintaining cost efficiency.

For researchers sourcing CAS 31794-45-3, considerations include supplier reliability, batch-to-batch consistency, and regulatory compliance. The compound’s role in fragment-based drug design or covalent inhibitor development further underscores its importance in modern medicinal chemistry. As the demand for targeted therapies grows, this sulfonyl chloride derivative remains a strategic tool for discovering novel bioactive molecules.

In summary, 3-Oxo-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride exemplifies the intersection of synthetic versatility and biomedical relevance. Its applications span from antibacterial research to material innovation, reflecting broader scientific priorities. With ongoing advancements in synthetic methodologies and drug discovery, this compound continues to inspire solutions for contemporary challenges in chemistry and life sciences.